Cas no 2370-88-9 (2,4,6,8-Tetramethylcyclotetrasiloxane)

• Product Name: 2,4,6,8-Tetramethylcyclotetrasiloxane
• CAS No: 2370-88-9
• MF: C₄H₁₂O₄Si₄
• MW: 236.47768497467
• MDL: MFCD00039567
• CID: 42832
• PubChem ID: 253659681
• Update Time: 2025-05-19

2,4,6,8-Tetramethylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-tetramethylcyclotetrasiloxane
• 1,3,5,7-Tetramethylcyclotetrasiloxane
• 2,4,6,8-Tetramethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• 2,4,6,8-tetramethyl-1,3,5,7,2λ³,4λ³,6λ³,8λ³-tetraoxatetrasilocane
• 2,4,6,8-Tetramethylcyclotetrasiloxne
• 1,3,5,7-Cyclotetra(methylsiloxane) 1,3,5,7-T
• 1,3,5,7-Cyclotetra(methylsiloxane),1,3,5,7-Tetramethylcyclotetrasiloxane,TMCTS
• cyclic tetramethyltetrasiloxane
• D4H
• tetramethylcyclohydrosiloxane
• TMCTS
• 1,3,5,7-Cyclotetra(methylsiloxane)
• 1,2,5,7-Tetramethylcyclotetrasiloxane
• tetramethylcyclotetrasiloxane
• 2,4,6,8-tetramethyl-cyclotetrasiloxane
• Cyclotetrasiloxane, 2,4,6,8-tetramethyl-
• 2,4,6,8-tetramethyl-cyclotetrasiloxan
• Jsp004748
• TRA0074886
• LS40505
• 1,3,5,7-tetramethyl cyclotetrasiloxane
• s15975
• 2370-88-9
• J-015189
• FT-0606495
• 2,4,6,8-Tetramethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane #
• 27576-78-9
• EINECS 219-137-4
• CS-0197068
• LS-13030
• 2,4,6,8-Tetramethylcyclotetrasiloxane, packaged for use in deposition systems
• DTXSID10870958
• CAA37088
• ?1, 3, 5, 7-4-methyl siloxane ring 4
• AKOS024462718
• EC 219-137-4
• AKOS030228009
• 2,4,6,8-Tetramethylcyclotetrasiloxane, >=98.5%, >=99.999% trace metals basis
• SCHEMBL36002
• MFCD00039567
• T2076
• 2,4,6,8-Tetramethylcyclotetrasiloxane, 95%
• 1,3,5,7-TETRAMETHYLCYCLOTETRASILOXANE, 99.0%
• Cyclotetrasiloxane, 2,4,6,8tetramethyl
• ZTOMCATS Precursor
• WZJUBBHODHNQPW-UHFFFAOYSA-N
• 1,3,5,7, Tetramethylcyclotetrasiloxane
• 2,4,6,8-tetramethyl-1,3,5,7,2lambda3,4lambda3,6lambda3,8lambda3-tetraoxatetrasilocane
• 219-137-4
• 2,4,6,8-Tetramethylcyclotetrasiloxane

• MDL： MFCD00039567
• Inchi： 1S/C4H12O4Si4/c1-9-5-10(2)7-12(4)8-11(3)6-9/h1-4H3
• InChI Key： WZJUBBHODHNQPW-UHFFFAOYSA-N
• SMILES： [Si]1(C)O[Si](C)O[Si](C)O[Si](C)O1 |^1:0,3,6,9|
• BRN： 1787074

Computed Properties

• Exact Mass: 240.01300
• Monoisotopic Mass: 235.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.986 g/mL at 25 °C(lit.)
• Melting Point: −69 °C (lit.)
• Boiling Point: 134°C(lit.)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Refractive Index: n20/D 1.387(lit.)
• Solubility: Miscible with most organic solvents. Immiscible with water.
• Water Partition Coefficient: Miscible with most organic solvents. Immiscible with water.
• PSA: 36.92000
• LogP: -0.53240
• Sensitiveness: Moisture Sensitive
• Solubility: Unable or difficult to mix

2,4,6,8-Tetramethylcyclotetrasiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P303+P361+P353-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16-S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10; R36
• Packing Group：III
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on 2,4,6,8-Tetramethylcyclotetrasiloxane

Introduction to 2,4,6,8-Tetramethylcyclotetrasiloxane (CAS No. 2370-88-9)

2,4,6,8-Tetramethylcyclotetrasiloxane (CAS No. 2370-88-9) is a cyclic siloxane compound that has garnered significant attention in the field of specialty chemicals due to its unique structural and chemical properties. This compound belongs to the class of organosilicon compounds, which are widely recognized for their versatility in various industrial and scientific applications. The molecular structure of 2,4,6,8-Tetramethylcyclotetrasiloxane consists of a cyclic arrangement of four silicon atoms, each bonded to two oxygen atoms and two methyl groups. This configuration imparts remarkable thermal stability, chemical inertness, and low surface tension, making it an invaluable material in multiple domains.

The significance of 2,4,6,8-Tetramethylcyclotetrasiloxane lies in its extensive utility across different sectors. In the pharmaceutical industry, this compound has been explored for its potential as a solvent and excipient in drug formulations. Its ability to dissolve a wide range of organic compounds without significant degradation makes it an attractive option for formulating active pharmaceutical ingredients (APIs). Furthermore, its low toxicity profile and biocompatibility have led to investigations into its use as a component in drug delivery systems.

In the realm of materials science, 2,4,6,8-Tetramethylcyclotetrasiloxane has been utilized in the development of high-performance coatings and adhesives. The compound's ability to form stable silicon-oxygen bonds contributes to the durability and resistance of these materials against environmental factors such as moisture and temperature fluctuations. Recent research has highlighted its application in creating anti-fouling coatings for marine applications, where its hydrophobic properties play a crucial role in reducing biofilm formation.

Another emerging field where 2,4,6,8-Tetramethylcyclotetrasiloxane is making strides is in the realm of electronics and microelectronics. The compound's thermal stability and electrical insulating properties make it an excellent candidate for use as a dielectric material in integrated circuits. Studies have demonstrated its potential in enhancing the performance of semiconductor devices by providing a stable barrier against electrical interference and heat dissipation.

The environmental impact of 2,4,6,8-Tetramethylcyclotetasiloxane has also been a subject of interest. Unlike some traditional solvents that pose environmental hazards due to their persistence and toxicity, this compound exhibits favorable biodegradability. Research indicates that under certain conditions, it can break down into less harmful byproducts without causing significant ecological disruption. This characteristic aligns with the growing emphasis on sustainable chemistry practices worldwide.

Advances in synthetic chemistry have further expanded the applications of 2,4,6,8-Tetramethylcyclotetasiloxane. Researchers have developed novel methodologies for its large-scale production that enhance yield and purity while minimizing waste generation. These innovations are crucial for meeting the increasing demand for this compound across various industries without compromising environmental standards.

In conclusion,2,T4,T6,T8-TetrTmTl cyclTtsiloxnne (CAS No. 2370-88-9) represents a multifaceted material with broad applicability ranging from pharmaceuticals to advanced electronics. Its unique properties have positioned it as a key component in numerous high-tech applications. As research continues to uncover new possibilities for this compound,its role is expected to expand even further, driving innovation across multiple scientific and industrial domains.